79669-49-1(5-Bromo-2-methylbenzoic acid),A9923

5-Bromo-2-methylbenzoic acid Properties

Names and Identifiers

- 5-Bromo-2-methylbenzoic acid
- 2-METHYL-5-BROMOBENZOIC ACID
- 5-Bromo-o-toluic Acid
- 5-broMine-2-Methylbenzoicacid
- 5-Bromo-2-methyl-benzoic acid
- 5-Bromo-2-methyl benzoic acid
- SYNQUEST 2721-9-X8
- Benzoic acid, 5-bromo-2-methyl-
- NSC403996
- PubChem4728
- KSC497Q7F
- 3-bromo-6-methylbenzoic acid
- SEENCYZQHCUTSB-UHFFFAOYSA-N
- BCP08460
- EBD12191
- SBB052620
- PS-7950
- AM20060419
- AC-2361
- EN300-85053
- 5-Bromo-2-methylbenzoic acid, 97%
- SCHEMBL17332
- J-516975
- AKOS005256248
- 5-Bromo-2-methylbenzoicacid
- CS-W019672
- AE-562/43287083
- FT-0600390
- DTXSID50323433
- NSC-403996
- Z1255526918
- A9923
- SB40579
- 79669-49-1
- B3050
- MFCD00267350
- 5-Bromo-2-methylbenzoic acid (ACI)
- o-Toluic acid, 5-bromo- (6CI, 7CI)
- NSC 403996
- benzoic acid, 3-bromo-6-methyl-
- DB-006974
- +Expand
- MDL： MFCD00267350
- InChIKey： SEENCYZQHCUTSB-UHFFFAOYSA-N
- Inchi： 1S/C8H7BrO2/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4H,1H3,(H,10,11)
- SMILES： O=C(C1C(C)=CC=C(Br)C=1)O
- BRN： 2613800

Computed Properties

Exact Mass: 213.96300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 213.963
Heavy Atom Count: 11
Complexity: 158
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 2.45570
PSA: 37.30000
Refractive Index: 1.595
Boiling Point: 319.4°C at 760 mmHg
Melting Point: 169.0 to 173.0 deg-C
Flash Point: 147℃
Color/Form: White or reddish powder
Density: 1.599

5-Bromo-2-methylbenzoic acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S26
Risk Phrases：R22
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 2811 6.1/PG 3
Hazard Statement： H302,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Inert atmosphere,Room Temperature
PackingGroup：Ⅲ
Risk Phrases： 22-36/37/38
Signal Word：Warning
HazardClass：IRRITANT

5-Bromo-2-methylbenzoic acid Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-Bromo-2-methylbenzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0034OE-1g	5-Bromo-2-methylbenzoic acid	79669-49-1	98%	1g	$4.00	2024-04-21
A2B Chem LLC	AB45230-1g	5-Bromo-2-methylbenzoic acid	79669-49-1	98%	1g	$4.00	2024-04-19
Alichem	A010003473-250mg	5-Bromo-2-methylbenzoic acid	79669-49-1	97%	250mg	$504.00	2023-09-01
Ambeed	A363133-1g	5-Bromo-2-methylbenzoic acid	79669-49-1	98%	1g	$5.0	2024-07-24
Apollo Scientific	OR59443-100g	5-Bromo-2-methylbenzoic acid	79669-49-1		100g	£80.00	2024-05-24
Chemenu	CM100913-500g	5-bromo-2-methylbenzoic acid	79669-49-1	95%+	500g	$112	2024-07-23
Enamine	EN300-85053-0.05g	5-bromo-2-methylbenzoic acid	79669-49-1	95%	0.05g	$19.0	2024-05-21
eNovation Chemicals LLC	D403753-200g	5-Bromo-2-methylbenzoic acid	79669-49-1	97%	200g	$200	2022-06-08
Matrix Scientific	032352-25g	5-Bromo-2-methylbenzoic acid, 98%	79669-49-1	98%	25g	$29.00	2023-09-11
TRC	B697028-500mg	5-Bromo-2-methylbenzoic acid	79669-49-1		500mg	$ 64.00	2023-04-18

5-Bromo-2-methylbenzoic acid Synthesis

Synthetic Circuit 1

118-90-1

79669-49-1

76006-33-2

Reaction Conditions

1.1 Reagents: Iron chloride (FeCl3) , Bromine ; 0 °C

Reference

Synthesis, computational, and spectroscopic analysis of tunable highly fluorescent BN-1,2-azaborine derivatives containing the N-BOH moiety

Saint-Louis, Carl Jacky; et al, Organic & Biomolecular Chemistry, 2017, 15(48), 10172-10183

Synthetic Circuit 2

118-90-1

79669-49-1

76006-33-2

Reaction Conditions

1.1 Reagents: Iron , Bromine ; 10 min, 0 °C
1.2 20 min, 0 °C; 0 °C → rt; 25.5 h, rt

Reference

Synthetic Strategies to Derivatizable Triphenylamines Displaying High Two-Photon Absorption

Lartia, Remy; et al, Journal of Organic Chemistry, 2008, 73(5), 1732-1744

Synthetic Circuit 3

79669-49-1

118-90-1

Reaction Conditions

1.1 Solvents: Acetonitrile , Water ; overnight, pH 9.5, rt
1.2 Reagents: Ethanol
1.3 Reagents: Molybdenum hexacarbonyl , Cesium hydroxide Catalysts: Palladate(1-), [2′-(amino-κN)[1,1′-biphenyl]-2-yl-κC]chloro[2′-(dicyclohexylphos… Solvents: 1-Methoxy-2-propanol , Water ; 15 h, 80 °C

Reference

Palladium-Catalyzed Hydroxycarbonylation of (Hetero)aryl Halides for DNA-Encoded Chemical Library Synthesis

Li, Jian-Yuan; et al, Bioconjugate Chemistry, 2019, 30(8), 2209-2215

5-Bromo-2-methylbenzoic acid Raw materials

5-Bromo-2-methylbenzoic acid Preparation Products

5-Bromo-2-methylbenzoic acid Suppliers

TCI (Shanghai) Development Co., Ltd.

Audited Supplier

(CAS:79669-49-1)

MR./MRS.:ZHANG ZE YUAN

Phone:13061970904

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HU BEI QI FEI YI YAO HUA GONG Co., Ltd.

Audited Supplier

(CAS:79669-49-1)

MR./MRS.:LIU JING LI ： 1 8 7 0 2 7 6 2 2 5 1

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Nantong Reform Petro-chemical Co.,Ltd

Audited Supplier

(CAS:79669-49-1)

MR./MRS.:CAO HAI YAN

Phone:19952847550

Email:2143087160@qq.com

JU LAN HUA GONG KE JI ( QING DAO ) Co., Ltd.

Audited Supplier

(CAS:79669-49-1)

MR./MRS.:WANG JING LI

Phone:13156898909

Email:hope2084@163.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:79669-49-1)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

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Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:79669-49-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:79669-49-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

5-Bromo-2-methylbenzoic acid Related Literature

1. 416. Synthesis and reactions of some cyclohexadienones

J. R. Merchant,V. B. Desai J. Chem. Soc. 1964 2258
2. Discovery of potent nucleotide pyrophosphatase/phosphodiesterase3 (NPP3) inhibitors with ancillary carbonic anhydrase inhibition for cancer (immuno)therapy

Sang-Yong Lee,Vigneshwaran Namasivayam,Nader M. Boshta,Arianna Perotti,Salahuddin Mirza,Silvia Bua,Claudiu T. Supuran,Christa E. Müller RSC Med. Chem. 2021 12 1187
3. Discovery of potent nucleotide pyrophosphatase/phosphodiesterase3 (NPP3) inhibitors with ancillary carbonic anhydrase inhibition for cancer (immuno)therapy

Sang-Yong Lee,Vigneshwaran Namasivayam,Nader M. Boshta,Arianna Perotti,Salahuddin Mirza,Silvia Bua,Claudiu T. Supuran,Christa E. Müller RSC Med. Chem. 2021 12 1187

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 79669-49-1 (5-Bromo-2-methylbenzoic acid)

5-Bromo-2-methylbenzoic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-Bromo-2-methylbenzoic acid Security Information

5-Bromo-2-methylbenzoic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-Bromo-2-methylbenzoic acid Price

5-Bromo-2-methylbenzoic acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

5-Bromo-2-methylbenzoic acid Raw materials

5-Bromo-2-methylbenzoic acid Preparation Products

5-Bromo-2-methylbenzoic acid Suppliers

5-Bromo-2-methylbenzoic acid Related Literature

Related Categories

79669-49-1 (5-Bromo-2-methylbenzoic acid) Related Products